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Introduction

2-Bromo-2',4'-dichloroacetophenone, with the chemical formula C8H5BrCI20, is a halogenated
aromatic ketone that serves as a versatile intermediate in organic synthesis.[1][2] Its structure,
featuring a reactive bromine atom alpha to a carbonyl group and a dichlorinated phenyl ring,
makes it a valuable precursor for the synthesis of a variety of pharmaceuticals and
agrochemicals.[1][2] This technical guide provides a comprehensive overview of the physical
and chemical properties, synthesis, and potential biological activities of 2-Bromo-2',4'-
dichloroacetophenone, with a focus on its applications in research and development.

Physicochemical Properties

2-Bromo-2',4'-dichloroacetophenone is a white to off-white or brown crystalline solid or low
melting solid with a faint odor.[1][2][3] It is sparingly soluble in water but soluble in organic
solvents such as chloroform and methanol.[3]

Table 1: Physical and Chemical Properties of 2-Bromo-
2'4'-dichloroacetophenone
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Property Value Reference(s)
Molecular Formula C8H5BrCI20

Molecular Weight 267.93 g/mol

CAS Number 2631-72-3

White to off-white/brown

Appearance crystalline powder or low [11121[3]
melting solid

Melting Point 25-29 °C [3]

Boiling Point 103-106 °C at 0.4 Torr [3]

Density 1.695 g/cm? (predicted) [3]

Sparingly soluble in water;

Solubility Soluble in chloroform, [3]
methanol

Flash Point >230 °F (>110 °C) [3]

Refractive Index 1.60 (predicted) [3]

Spectral Data

While specific spectra for 2-Bromo-2',4'-dichloroacetophenone are not readily available in the
searched literature, data for structurally similar compounds can provide an indication of
expected spectral characteristics. For example, the *H NMR spectrum of the related compound
2-bromo-4'-chloroacetophenone would show characteristic signals for the methylene protons
adjacent to the bromine and carbonyl groups, as well as aromatic protons.[4] Similarly, IR
spectra of alpha-bromoacetophenones typically exhibit a strong carbonyl (C=0) stretching
band. PubChem provides access to IR and Raman spectra for 2-bromo-1-(2,4-
dichlorophenyl)ethan-1-one.[5]

Synthesis and Reactivity

2-Bromo-2',4'-dichloroacetophenone is primarily used as an alkylating agent and an
intermediate in the synthesis of more complex molecules.[1] Its reactivity is dominated by the
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electrophilic nature of the carbon atom bearing the bromine, making it susceptible to
nucleophilic substitution.

Experimental Protocols for Synthesis

Two common methods for the synthesis of 2-Bromo-2',4'-dichloroacetophenone are detailed
below.

Protocol 1: Bromination using Bromine in Methanol[6]

e Reaction Setup: Dissolve 50.5 g (0.267 mol) of 2',4'-dichloroacetophenone in 100 g of
methanol in a suitable reaction vessel.

e Bromination: Heat the solution to a temperature of 45 to 50°C.
e Addition of Bromine: Add 43.4 g (0.267 mol) of bromine dropwise to the heated solution.

e Solvent Removal: After the addition is complete, evaporate the methanol under reduced
pressure.

o Work-up: Dissolve the resulting concentrate in 120 g of toluene.
e Washing: Wash the toluene solution three times with 100 ml portions of water.

» Final Isolation: Distill off the toluene under reduced pressure to obtain crude brown oily 2-
bromo-2',4'-dichloroacetophenone (yield: 68.0 g, 0.254 mol).[6]

Protocol 2: Bromination using N-Bromosuccinimide (NBS)[7]

o Reaction Setup: Prepare a stirred solution of 2,4-dichloroacetophenone (0.37 mol, 1
equivalent) in 40 mL of acetonitrile.

o Addition of NBS: Slowly add N-bromosuccinimide (0.37 mmol) to the solution and continue
stirring for 10-15 minutes.

o Catalyst Addition: Add p-toluenesulfonic acid (p-TsOH, 0.74 mmol, 2 equivalents) to the
reaction mixture.
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e Reflux: Heat the mixture to reflux for 4-5 hours, monitoring the reaction progress by thin-
layer chromatography (TLC).

e Cooling and Washing: Upon completion, cool the reaction mixture to room temperature and
wash with a saturated sodium bicarbonate solution.

o Extraction: Extract the product with ethyl acetate (3 x 20 mL).

e Drying and Concentration: Combine the organic layers, dry with anhydrous sodium sulfate,
and concentrate under reduced pressure to remove the solvent.

« Purification: Purify the crude product by silica gel column chromatography using a solvent
mixture of ethyl acetate and hexane (4:96, v/v) to yield pure 2-bromo-2',4'-
dichloroacetophenone.[7]

Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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